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Compound of Interest

Compound Name: Cipralisant Maleate

Cat. No.: B1669074 Get Quote

Technical Support Center: Cipralisant Maleate
This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling Cipralisant Maleate powder.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for Cipralisant Maleate powder?

For long-term storage, Cipralisant Maleate powder should be kept at -20°C in a dry and dark

environment.[1] Properly stored, the powder has a shelf life of over two years.[1]

Q2: How should I store Cipralisant Maleate for short-term use?

For short-term storage (days to weeks), the powder can be stored at 0-4°C in a dry and dark

place.[1]

Q3: What is the recommended solvent for Cipralisant Maleate?

Dimethyl sulfoxide (DMSO) is the recommended solvent for Cipralisant Maleate.[1] It is

soluble in DMSO at concentrations of ≥ 100 mg/mL.

Q4: How should I store stock solutions of Cipralisant Maleate in DMSO?
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Stock solutions in DMSO should be aliquoted into single-use vials to avoid repeated freeze-

thaw cycles. For storage, the following conditions are recommended:

-80°C for up to 6 months.[2]

-20°C for up to 1 month.

4°C for up to 2 weeks.

Q5: Is Cipralisant Maleate sensitive to light?

Yes, it is recommended to store Cipralisant Maleate powder in a dark environment to prevent

potential degradation.

Q6: What are the basic safety precautions for handling Cipralisant Maleate powder?

While Cipralisant Maleate is described as having low toxicity and is shipped as a non-

hazardous chemical, it is essential to follow standard laboratory safety protocols. This includes

using personal protective equipment (PPE) such as a lab coat, safety glasses, and gloves.

Handling of the powder should be done in a well-ventilated area or a chemical fume hood to

avoid inhalation.

Troubleshooting Guides
Problem: The Cipralisant Maleate powder is not fully dissolving in DMSO.

Solution 1: Check the Purity of Your DMSO. DMSO is hygroscopic and can absorb moisture

from the air, which can reduce its effectiveness as a solvent. Use fresh, anhydrous, high-

purity DMSO.

Solution 2: Gentle Heating. Gently warm the solution in a water bath at 37°C for 5-10

minutes. Intermittent vortexing can aid dissolution. Avoid excessive heat, as it may degrade

the compound.

Solution 3: Sonication. Place the vial in a water bath sonicator for 10-15 minutes to help

break up any clumps and facilitate dissolution.
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Solution 4: Re-evaluate Concentration. You may be attempting to prepare a solution that is

above the compound's solubility limit. Try preparing a more dilute stock solution.

Problem: The compound precipitates when I add the DMSO stock solution to my aqueous

buffer or cell culture medium.

Solution 1: Perform Serial Dilutions. This is a common issue known as "salting out." To

prevent this, perform serial dilutions of your DMSO stock solution in DMSO first to a lower

concentration before the final dilution into the aqueous buffer. This gradual dilution minimizes

the rapid change in solvent polarity.

Solution 2: Check Final DMSO Concentration. Ensure the final concentration of DMSO in

your aqueous medium is sufficient to maintain solubility but remains non-toxic to cells

(typically ≤ 0.1%).

Solution 3: Use a Co-solvent. For in vivo studies, if precipitation occurs upon dilution with

aqueous solutions, consider using a co-solvent such as PEG300, Tween-80, or CMC-Na.

Quantitative Data Summary
Parameter Value Source(s)

Powder Storage (Long-term) -20°C

Powder Storage (Short-term) 0 - 4°C

Powder Shelf Life >2 years (if stored properly)

Recommended Solvent Dimethyl sulfoxide (DMSO)

Solubility in DMSO ≥ 100 mg/mL

Stock Solution Storage (-80°C) 6 months

Stock Solution Storage (-20°C) 1 month

Stock Solution Storage (4°C) 2 weeks

Molecular Formula C18H24N2O4

Molecular Weight 332.39 g/mol

CAS Number 223420-20-0
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Cipralisant Maleate Stock Solution in DMSO

Materials:

Cipralisant Maleate powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipette

Vortex mixer

Procedure:

Equilibrate: Allow the vial of Cipralisant Maleate powder to come to room temperature

before opening to prevent condensation of moisture.

Weigh: Carefully weigh the desired amount of Cipralisant Maleate powder in a sterile tube.

For a 10 mM stock solution, you will need 3.324 mg per 1 mL of DMSO.

Solvent Addition: Add the calculated volume of anhydrous, high-purity DMSO to the tube

containing the powder.

Dissolution: Tightly cap the vial and vortex for 1-2 minutes until the powder is completely

dissolved.

Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate

matter.

Aliquoting and Storage: Aliquot the stock solution into single-use volumes in sterile tubes and

store at -20°C or -80°C, protected from light.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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